Cas no 1092460-69-9 (3-(4,5-difluoro-2-methoxyphenyl)propanoic acid)

• Product Name: 3-(4,5-difluoro-2-methoxyphenyl)propanoic acid
• CAS No: 1092460-69-9
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD09999478
• CID: 3161305
• PubChem ID: 57363163
• Update Time: 2025-06-08

3-(4,5-difluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-Difluoro-2-methoxyphenyl)propionic acid
• 3-(4,5-difluoro-2-methoxyphenyl)propanoic acid
• MFCD09999478
• 3-(4,5-difluoro-2-methoxyphenyl)propanoicacid
• EN300-1850951
• CS-0302537
• AKOS015956755
• 1092460-69-9
• 4,5-Difluoro-2-methoxybenzenepropanoic acid
• DTXSID901260858
• JS-4813

• MDL： MFCD09999478
• Inchi： 1S/C10H10F2O3/c1-15-9-5-8(12)7(11)4-6(9)2-3-10(13)14/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： WDTSALDVVUTTSK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CCC(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050Da
• Monoisotopic Mass: 216.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4,5-difluoro-2-methoxyphenyl)propanoic acid

Comprehensive Overview of 3-(4,5-Difluoro-2-methoxyphenyl)propanoic Acid (CAS No. 1092460-69-9)

3-(4,5-Difluoro-2-methoxyphenyl)propanoic acid (CAS No. 1092460-69-9) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring difluoromethoxy and propanoic acid functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and metabolite analogs, aligning with the growing demand for precision medicine and sustainable crop protection solutions.

The compound’s molecular formula (C10H10F2O3) and moderate lipophilicity contribute to its versatility in drug design. Recent studies highlight its applicability in COX-2 inhibitor development, a hot topic given the global focus on anti-inflammatory therapies. Additionally, its fluorinated phenyl ring enhances metabolic stability, addressing a key challenge in pharmacokinetics. These properties resonate with trending searches like “fluorinated drug intermediates” and “improving drug half-life,” reflecting industry priorities.

From an environmental perspective, 3-(4,5-difluoro-2-methoxyphenyl)propanoic acid is being explored for green chemistry applications. Its potential use in biodegradable agrochemicals aligns with the EU’s Farm-to-Fork strategy and queries such as “eco-friendly pesticide synthesis.” Analytical methods like HPLC-MS and NMR are critical for characterizing its purity, a frequent concern among purchasers searching for “high-purity fluorinated compounds.”

In material science, this compound’s crystalline properties attract attention for organic electronics. Its ability to form stable thin films could advance OLED technology, a sector projected to grow at 12% CAGR through 2030. This connects with popular queries like “fluorophores for display materials” and underscores its cross-industry relevance.

Quality control protocols for CAS No. 1092460-69-9 emphasize residual solvent analysis and heavy metal screening, addressing regulatory requirements from agencies like the FDA. Such details are crucial for compliance-conscious buyers searching “GMP-certified chemical suppliers.” Storage recommendations typically suggest 2-8°C under inert atmosphere to preserve stability, a practical consideration frequently overlooked in technical discussions.

Emerging applications include its use as a probe molecule in fluorescence microscopy, capitalizing on its autofluorescence properties. This aligns with the booming life sciences tools market and searches for “small-molecule imaging agents.” Patent analysis reveals growing IP activity around derivatives, particularly in kinase inhibitor formulations, reflecting its commercial potential.

The synthesis typically involves Pd-catalyzed cross-coupling of fluorinated precursors, with recent optimizations focusing on atom economy—a response to queries about “cost-effective fluorination methods.” Scalability remains a key challenge, as indicated by academic publications discussing continuous flow chemistry approaches for similar compounds.

For researchers investigating structure-activity relationships (SAR), this compound serves as a valuable molecular scaffold. Its electron-withdrawing fluorine atoms allow precise modulation of electronic effects, a feature highlighted in recent medicinal chemistry webinars. Such nuances make it particularly relevant for studies tagged with “rational drug design” in scientific databases.

Transport regulations classify it as non-hazardous for most shipping methods, though proper SDS documentation is essential—a detail often searched alongside “international chemical logistics.” This practical aspect enhances its appeal compared to more regulated fluorochemicals.

Future directions may explore its chiral derivatives for asymmetric synthesis, responding to the pharmaceutical industry’s emphasis on enantiopure APIs. With over 200 related compounds in PubChem, this structural family demonstrates expansive possibilities for researchers investigating “fluorine in drug discovery” or “advanced phenylpropanoic acid derivatives.”